Cas no 1881321-75-0 (3-chloro-2-(cyclopentyloxy)pyridin-4-ol)

• Product Name: 3-chloro-2-(cyclopentyloxy)pyridin-4-ol
• CAS No: 1881321-75-0
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4626577
• PubChem ID: 125116631
• Update Time: 2025-05-24

3-chloro-2-(cyclopentyloxy)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1881321-75-0
• 3-chloro-2-(cyclopentyloxy)-1H-pyridin-4-one
• 3-CHLORO-2-(CYCLOPENTYLOXY)PYRIDIN-4-OL
• 3-chloro-2-cyclopentyloxy-1H-pyridin-4-one
• G72263
• BS-31885
• 3-chloro-2-(cyclopentyloxy)pyridin-4-ol

• Inchi： 1S/C10H12ClNO2/c11-9-8(13)5-6-12-10(9)14-7-3-1-2-4-7/h5-7H,1-4H2,(H,12,13)
• InChI Key： VFCXYJMQSFOKRA-UHFFFAOYSA-N
• SMILES： ClC1C(C=CNC=1OC1CCCC1)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-chloro-2-(cyclopentyloxy)pyridin-4-ol

3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol: A Comprehensive Overview

3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol (CAS No. 1881321-75-0) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse chemical properties and biological activities. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a cyclopentyloxy group at position 2, and a hydroxyl group at position 4. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in different environments.

The cyclopentyloxy group attached to the pyridine ring introduces steric hindrance and enhances the compound's stability. This substitution pattern also influences the electronic properties of the molecule, making it suitable for various chemical transformations. Recent studies have highlighted the importance of such substituents in modulating the reactivity of pyridine derivatives, particularly in catalytic applications and drug design.

The hydroxyl group at position 4 of the pyridine ring contributes to the compound's polarity and hydrogen bonding capabilities. This feature makes 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol an interesting candidate for applications in pharmaceuticals and agrochemicals, where polarity plays a critical role in bioavailability and efficacy. Additionally, the presence of the hydroxyl group allows for further functionalization, enabling the synthesis of derivatives with enhanced properties.

Recent advancements in synthetic chemistry have provided novel routes for the preparation of 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol. One such method involves a multi-step synthesis starting from readily available precursors like cyclopentanol and chloropyridine derivatives. The reaction sequence typically includes oxidation, coupling, and substitution reactions, with careful optimization to ensure high yields and purity. These methods have been reported in leading journals, showcasing their efficiency and scalability for industrial applications.

The biological activity of 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol has been extensively studied in recent years. Research indicates that this compound exhibits potent antimicrobial and antifungal properties, making it a promising candidate for use in agricultural pesticides and preservatives. Furthermore, studies have demonstrated its potential as an antioxidant, which could be beneficial in food additives and cosmetic products.

In terms of environmental impact, 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol has been found to degrade efficiently under aerobic conditions, reducing its persistence in soil and water systems. This characteristic aligns with current global efforts to develop eco-friendly chemicals that minimize ecological footprint.

From a safety perspective, recent toxicological studies have shown that 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol has low acute toxicity when administered orally or dermally. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems.

In conclusion, 3-Chloro-2-(Cyclopentyloxy)Pyridin-4-Ol (CAS No. 1881321-75-0) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable addition to modern chemical portfolios.